Cas no 41117-55-9 (ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER)

ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER structure

41117-55-9 structure

Product Name:ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER

CAS No:41117-55-9

MF:C₃H₅ClO₃S

MW:156.587999105453

CID:3342828

PubChem ID:13101803

Update Time:2025-04-21

ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

- ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER
- Acetic acid, 2-(chlorosulfinyl)-, methyl ester
- SCHEMBL17733572
- 41117-55-9
- Methyl2-sulfinoacetate
- Inchi： 1S/C3H5ClO3S/c1-7-3(5)2-8(4)6/h2H2,1H3
- InChI Key： IRAHAOXBHZRZOK-UHFFFAOYSA-N
- SMILES： C(OC)(=O)CS(Cl)=O

Computed Properties

Exact Mass: 137.99867984Da
Monoisotopic Mass: 137.99867984Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 82.8Å²

ACETIC ACID, (CHLOROSULFINYL)-, METHYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-732223-0.05g	methyl 2-sulfinoacetate	41117-55-9		0.05g	$660.0	2023-05-31
Enamine	EN300-732223-0.1g	methyl 2-sulfinoacetate	41117-55-9		0.1g	$691.0	2023-05-31
Enamine	EN300-732223-0.25g	methyl 2-sulfinoacetate	41117-55-9		0.25g	$723.0	2023-05-31
Enamine	EN300-732223-0.5g	methyl 2-sulfinoacetate	41117-55-9		0.5g	$754.0	2023-05-31
Enamine	EN300-732223-1.0g	methyl 2-sulfinoacetate	41117-55-9		1g	$785.0	2023-05-31
Enamine	EN300-732223-2.5g	methyl 2-sulfinoacetate	41117-55-9		2.5g	$1539.0	2023-05-31
Enamine	EN300-732223-5.0g	methyl 2-sulfinoacetate	41117-55-9		5g	$2277.0	2023-05-31
Enamine	EN300-732223-10.0g	methyl 2-sulfinoacetate	41117-55-9		10g	$3376.0	2023-05-31

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2. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
3. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
4. Evolutionary approaches in protein engineering towards biomaterial construction

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